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Compound of Interest

Compound Name: Metatartaric acid

Cat. No.: B12092344 Get Quote

Metatartaric Acid: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Metatartaric acid, a polymeric derivative of L-tartaric acid, is a complex mixture of polyesters

with a primary role as a crystallization inhibitor in the food industry. While its direct applications

in drug development are not established, the underlying chemistry and the biodegradable

nature of tartaric acid-based polymers offer significant relevance to pharmaceutical sciences

and material science. This guide provides an in-depth exploration of metatartaric acid,

covering its chemical identity, synthesis, and detailed analytical protocols. Furthermore, it

delves into the broader context of tartaric acid-based polymers, highlighting their potential in

biomedical applications, including drug delivery systems.

Chemical Identification and Nomenclature
Metatartaric acid is not a single compound but rather a polydisperse mixture of linear and

cyclic polyesters derived from L-tartaric acid. Due to its polymeric and variable nature, its

chemical identity is often described by its CAS number and a representative IUPAC name for

one of its constituent molecules.

CAS Number: 39469-81-3[1]
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Representative IUPAC Nomenclature: 2-[5-[carboxy(hydroxy)methyl]-3,6-dioxo-1,4-dioxan-2-

yl]-2-hydroxyacetic acid

Physicochemical Properties
Metatartaric acid is typically a white to yellowish crystalline powder or solid mass.[1] It is

characterized by its high hygroscopicity and a faint caramel-like odor.[1] Its properties are

highly dependent on the degree of polymerization and esterification.

Property Value

Molecular Formula (C4H4O5)n

Solubility Freely soluble in water and ethanol.[1]

Appearance
White to yellowish crystalline powder or masses.

[1]

Odor Faint odor of caramel.[1]

Hygroscopicity Very deliquescent.[1]

Optical Rotation (5 g/100 ml aq. soln.) -34° to -41°

Weight Average Molecular Weight (Mw) 1.2–8.9 kDa

Number Average Molecular Weight (Mn) 0.25-3.52 kDa

Z-Average Molecular Weight (Mz) 3.4-40.9 kDa

Polydispersity Index (Mz/Mn) 1 to 50

Lead (Pb) ≤ 2 mg/kg

Arsenic (As) ≤ 3 mg/kg

Synthesis and Hydrolysis
Synthesis
Metatartaric acid is synthesized through the thermal dehydration of L-tartaric acid. This

process involves intermolecular esterification, leading to the formation of a mixture of

polyesters.
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Synthesis and Hydrolysis of Metatartaric Acid
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Caption: Synthesis of metatartaric acid via thermal dehydration of L-tartaric acid and its

subsequent hydrolysis.

Hydrolysis
Metatartaric acid is susceptible to hydrolysis, reverting to L-tartaric acid. The rate of hydrolysis

is influenced by temperature and pH. In aqueous solutions, it hydrolyzes rapidly at elevated

temperatures (e.g., 100°C) and more slowly at colder temperatures.

Experimental Protocols
Synthesis of Metatartaric Acid
Objective: To synthesize metatartaric acid through the thermal dehydration of L-tartaric acid.

Materials:

L-tartaric acid

Heating mantle or oil bath

Round-bottom flask
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Condenser (optional, for reactions under reduced pressure)

Vacuum pump (optional)

Procedure:

Place L-tartaric acid in a round-bottom flask.

Heat the flask to a temperature between 150°C and 170°C using a heating mantle or oil

bath. The reaction can be carried out at atmospheric or reduced pressure.

Maintain this temperature for a sufficient duration to achieve the desired degree of

esterification. The reaction progress can be monitored by measuring the amount of water

collected or by analyzing samples for their esterification index.

Once the reaction is complete, cool the molten product to room temperature. The resulting

solid is metatartaric acid.

The product can be ground into a powder for storage and use. Due to its hygroscopic nature,

it should be stored in a desiccator.

Determination of Degree of Esterification
Objective: To quantify the degree of esterification of metatartaric acid through titration.

Principle: This method involves two titrations. The first determines the free carboxylic acid

groups. The second, after saponification with a known excess of sodium hydroxide, determines

the total carboxylic acid groups (free and esterified). The difference allows for the calculation of

the esterified acid content.

Reagents:

1 M Sodium Hydroxide (NaOH) solution, standardized

0.5 M Sulfuric Acid (H2SO4) solution, standardized

Bromothymol blue indicator solution
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Procedure:

Sample Preparation: Accurately weigh approximately 1.0 g of metatartaric acid, dissolve it

in deionized water, and dilute to 50 mL in a volumetric flask.

Titration of Free Acid:

Pipette 25.0 mL of the metatartaric acid solution into an Erlenmeyer flask.

Add 2-3 drops of bromothymol blue indicator.

Titrate with standardized 1 M NaOH solution until the solution turns from yellow to a

persistent blue-green endpoint.

Record the volume of NaOH used (V1).

Saponification and Titration of Total Acid:

To the titrated solution from the previous step, add a known excess of standardized 1 M

NaOH solution (e.g., 20.0 mL).

Stopper the flask and allow it to stand at room temperature for at least 2 hours to ensure

complete saponification of the esters.

Titrate the excess NaOH with standardized 0.5 M H2SO4 solution until the bromothymol

blue indicator returns to a yellow endpoint.

Record the volume of H2SO4 used (V2).

Calculation: The degree of esterification can be calculated based on the volumes of titrants

used.

Relevance to Drug Development and Polymer
Science
While metatartaric acid's direct application is in oenology, the chemistry of tartaric acid-based

polyesters is highly relevant to researchers in drug development and polymer science. Tartaric
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acid is a readily available, chiral, and biocompatible monomer, making it an attractive building

block for creating biodegradable and functional polymers for biomedical applications.[2][3]

Potential Applications of Tartaric Acid-Based Polymers:

Drug Delivery Systems: The polyester backbone can be designed to be biodegradable,

allowing for the controlled release of encapsulated therapeutic agents.[3] The pendant

hydroxyl and carboxyl groups can be functionalized to attach drugs or targeting moieties.

Biomaterials and Tissue Engineering: The biocompatibility of tartaric acid makes its polymers

suitable for creating scaffolds for tissue regeneration.[3]

Biodegradable Plastics: Tartaric acid can be incorporated into bioplastic formulations to

enhance their biodegradability and mechanical properties.[4][5]

The synthesis of these advanced polymers often involves more controlled polymerization

techniques than the simple thermal condensation used for metatartaric acid, such as ring-

opening polymerization or polycondensation with other monomers to tailor the polymer's

properties.[6]
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Tartaric Acid in Biomedical Polymer Synthesis
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Caption: Role of tartaric acid as a monomer in synthesizing functional polymers for biomedical

applications.

Conclusion
Metatartaric acid, defined by its CAS number 39469-81-3, is a complex polyester with a well-

established role in the food industry. For researchers and scientists, a deeper understanding of

its synthesis, properties, and analytical characterization provides a foundation for exploring the

broader potential of tartaric acid-derived polymers. The biocompatibility, chirality, and

functionality of tartaric acid make it a valuable platform for the development of advanced

biodegradable materials with significant promise in drug delivery and biomedical engineering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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